2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-(furan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C11H9F2NO3S/c12-9-4-1-5-10(13)11(9)18(15,16)14-7-8-3-2-6-17-8/h1-6,14H,7H2
• InChI Key: FVYWZXBUVSVEKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)NCC2=CC=CO2)F
• Molecular Formula: C11H9F2NO3S
• Molecular Weight: 273.26 g/mol

Description

2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide, also known as DB869, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been shown to exhibit potent inhibitory effects on several enzymes and proteins.

Mechanism of Action

2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide exerts its inhibitory effects on enzymes and proteins by binding to their active sites and interfering with their catalytic activity. It has been shown to exhibit high selectivity towards its target enzymes and proteins, which makes it a promising drug candidate for various diseases.
Biochemical and Physiological Effects
2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide has been shown to exhibit potent anti-inflammatory, anti-angiogenic, and anti-tumor effects in various in vitro and in vivo models. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide has several advantages as a research tool, including its high selectivity towards its target enzymes and proteins, its potency, and its ability to inhibit multiple targets simultaneously. However, its limitations include its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of 2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide, including:
1. Optimization of its pharmacokinetic properties to improve its efficacy and safety in vivo.
2. Evaluation of its potential therapeutic applications in various diseases, such as cancer, diabetes, and inflammatory disorders.
3. Development of novel derivatives and analogs of 2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide with improved selectivity and potency towards its target enzymes and proteins.
4. Investigation of its mechanism of action at the molecular level to gain insights into its inhibitory effects on enzymes and proteins.
5. Exploration of its potential as a tool for chemical biology research, such as target identification and validation, and drug discovery.
In conclusion, 2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its inhibitory effects on enzymes and proteins make it a promising drug candidate for various diseases, and its future development and optimization hold great promise for the field of medicine.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide involves the reaction of 2,6-difluorobenzenesulfonyl chloride with 2-furylmethylamine in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product in high yield and purity.

Scientific Research Applications

2,6-difluoro-N-(2-furylmethyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit potent inhibitory effects on several enzymes and proteins, including carbonic anhydrase, metalloproteinases, and protein tyrosine phosphatases. These enzymes and proteins are involved in various physiological processes, such as angiogenesis, inflammation, and cancer progression.